Cas no 2385-77-5 ((+)-Citronellal (>90%))

• Product Name: (+)-Citronellal (>90%)
• CAS No: 2385-77-5
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• MDL: MFCD00067089
• CID: 262669
• PubChem ID: 75427
• Update Time: 2025-08-04

(+)-Citronellal (>90%) Chemical and Physical Properties

Names and Identifiers

• 6-Octenal,3,7-dimethyl-, (3R)-
• (+)-Citronellal
• (R)-(+)-Citronellal
• (3R)-(+)-Citronellal
• (R)-3,7-Dimethyloct-6-enal
• 3,7-Dimethyl-6-octenal, (3R)-
• AKOS025311453
• MS-22876
• A901492
• HY-111664
• LMPR0102010007
• (R)-citronellal
• 6-Octenal, 3,7-dimethyl-, (3R)-
• (3R)-3, 7-dimethyloct-6-enal
• (+)-Citronellal (>90%)
• EINECS 219-194-5
• Q413787
• CS-0089462
• (R)-(+)-Citronellal, technical grade, 90%
• NS00008006
• CHEBI:299
• 6-Octenal, 3,7-dimethyl-, (theta)-
• CCG-214393
• (3R)-3,7-dimethyloct-6-enal
• C09848
• SCHEMBL457495
• EC 219-194-5
• (R)-3,7-dimethyl-6-octenal
• CHEMBL1081721
• DTXSID6044482
• 3,7-Dimethyl-(3R)-6-Octenal
• EN300-23312937
• (3R)-3,7-Dimethyl-6-octenal
• 6-Octenal, 3,7-dimethyl-, (R)-
• 2385-77-5
• G12180
• 6-OCTENAL, 3,7-DIMETHYL-,R

• MDL： MFCD00067089
• Inchi： 1S/C10H18O/c1-9(2)5-4-6-10(3)7-8-11/h5,8,10H,4,6-7H2,1-3H3/t10-/m1/s1
• InChI Key： NEHNMFOYXAPHSD-SNVBAGLBSA-N
• SMILES： O=CC[C@H](C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Light yellow transparent liquid with fruit smell
• Density: 0.851 g/mL at 25 °C(lit.)
• Melting Point: 25°C
• Boiling Point: 207 °C(lit.)
• Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
• Refractive Index: n20/D 1.448(lit.)
• PSA: 17.07
• LogP: 2.95790
• Solubility: Soluble in ethanol \ ether, very slightly soluble in water
• Merck: 2329

(+)-Citronellal (>90%) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids

Additional information on (+)-Citronellal (>90%)

Exploring (+)-Citronellal (>90%) (CAS No. 2385-77-5): Properties, Applications, and Sustainability Trends

(+)-Citronellal (>90%) (CAS No. 2385-77-5) is a naturally occurring monoterpenoid aldehyde widely recognized for its fresh, citrus-like aroma. As a key component of citronella oil, it plays a pivotal role in the fragrance, flavor, and essential oil industries. This compound’s high purity (>90%) ensures its efficacy in formulations demanding precise olfactory profiles, making it a staple in natural perfumery and aromatherapy products.

The molecular structure of (+)-Citronellal (C₁₀H₁₈O) features a chiral center, contributing to its enantiomeric specificity. The (+)-enantiomer is particularly valued for its superior olfactory characteristics compared to its (-)-counterpart. Recent studies highlight its potential in green chemistry applications, aligning with the growing demand for sustainable bioactive compounds. Researchers are exploring its role in biodegradable pesticides and eco-friendly repellents, addressing consumer concerns about synthetic alternatives.

In the cosmetics industry, (+)-Citronellal (>90%) is prized for its dual functionality as a fragrance and antimicrobial agent. With the rise of clean beauty trends, formulators are increasingly incorporating this ingredient into vegan skincare and haircare products. Its compatibility with organic formulations and low irritation potential makes it ideal for sensitive skin applications. Notably, its synergy with lavender oil and tea tree oil enhances product efficacy in natural deodorants and calming serums.

The flavor industry leverages (+)-Citronellal for its zesty, lemon-like notes in food-grade essences and beverage flavorings. As consumers shift toward plant-based diets, this compound gains traction in vegan flavor enhancers. Regulatory bodies such as the FDA and EFSA classify it as Generally Recognized as Safe (GRAS), further bolstering its adoption in natural food additives.

From a technical standpoint, (+)-Citronellal (>90%) exhibits stability under controlled storage conditions (recommended at 2–8°C in amber glass containers). Its volatility profile and solubility in ethanol make it versatile for industrial use. Advanced extraction techniques like steam distillation and supercritical CO₂ extraction optimize yield while maintaining ecological balance—a critical factor for ethical sourcing initiatives.

Market trends indicate rising demand for terpene-derived compounds, with (+)-Citronellal positioned as a high-growth ingredient. Innovations in microencapsulation technology are extending its application in long-lasting fragrances and controlled-release systems. Furthermore, its potential in pheromone-based pest control aligns with integrated pest management (IPM) strategies, reducing reliance on conventional chemicals.

In conclusion, (+)-Citronellal (>90%) (CAS No. 2385-77-5) exemplifies the convergence of tradition and innovation. Its multifaceted applications—from luxury perfumes to sustainable agriculture—reflect evolving consumer preferences for natural, functional ingredients. As research uncovers new synergies and delivery methods, this compound is poised to remain a cornerstone of bio-based product development.